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Compound of Interest

Compound Name: N-Phenylmethanesulfonamide

Cat. No.: B072643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Phenylmethanesulfonamide is a key intermediate in the synthesis of various biologically

active compounds and a valuable building block in medicinal chemistry and materials science.

[1][2] Its synthesis involves the reaction of aniline with methanesulfonyl chloride in the

presence of a base. This document provides a detailed protocol for the scale-up synthesis of N-
Phenylmethanesulfonamide, including reaction setup, work-up, purification, and

characterization, tailored for a research environment.

Chemical Properties and Data
Property Value Reference

Molecular Formula C₇H₉NO₂S [3]

Molecular Weight 171.22 g/mol [3]

Appearance
White to light beige crystalline

powder
[1][4]

Melting Point 93-97 °C [4]

CAS Number 1197-22-4 [3]
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Scale-Up Synthesis Protocol
This protocol is adapted for a gram-scale synthesis suitable for research and development

laboratories.

Materials and Reagents:

Reagent
Molar Mass ( g/mol
)

Quantity Moles

Aniline 93.13 50.0 g 0.537

Methanesulfonyl

Chloride
114.55 64.2 g (44.1 mL) 0.560

Pyridine 79.10 46.5 g (47.5 mL) 0.588

Dichloromethane

(DCM)
- 500 mL -

2 M Sodium

Hydroxide (NaOH)
- As required -

Concentrated

Hydrochloric Acid

(HCl)

- As required -

Ethanol - For recrystallization -

Equipment:

1 L three-necked round-bottom flask

Mechanical stirrer

Dropping funnel

Thermometer

Ice bath
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Separatory funnel

Büchner funnel and flask

Standard laboratory glassware

Experimental Procedure:

Reaction Setup: In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer,

a dropping funnel, and a thermometer, dissolve aniline (50.0 g, 0.537 mol) and pyridine (46.5

g, 0.588 mol) in dichloromethane (500 mL).

Addition of Methanesulfonyl Chloride: Cool the solution to 0-5 °C using an ice bath. Slowly

add methanesulfonyl chloride (64.2 g, 0.560 mol) dropwise from the dropping funnel over a

period of 30-45 minutes, ensuring the temperature does not exceed 10 °C.

Reaction: After the addition is complete, stir the reaction mixture at 0-5 °C for an additional

30 minutes. Then, remove the ice bath and allow the mixture to warm to room temperature.

Continue stirring for 16-24 hours.

Work-up:

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with 2 M NaOH (2 x 200 mL) and water (200 mL).

Combine the aqueous layers and back-extract with DCM (100 mL) to recover any

dissolved product.

Carefully acidify the combined aqueous layers with concentrated HCl to pH 1-2 while

cooling in an ice bath. A white precipitate will form.

Isolation:

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the solid with cold water (3 x 100 mL).
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Dry the crude product in a vacuum oven at 50-60 °C to a constant weight.

Purification:

Recrystallization is an effective method for purifying N-Phenylmethanesulfonamide.

Solvent Selection: Ethanol is a suitable solvent for recrystallization.

Procedure:

Dissolve the crude product in a minimum amount of hot ethanol.

If colored impurities are present, treat the hot solution with activated charcoal and filter

through a fluted filter paper.

Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to

complete crystallization.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,

and dry under vacuum.

Yield and Purity:

Parameter Expected Value

Crude Yield 85-95%

Purified Yield 70-85%

Purity (by HPLC/NMR) >98%

Characterization
Infrared (IR) Spectroscopy:

The IR spectrum of N-Phenylmethanesulfonamide shows characteristic peaks for the N-H,

S=O, and aromatic C-H bonds.
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Functional Group Wavenumber (cm⁻¹)

N-H Stretch 3250-3350

Aromatic C-H Stretch 3000-3100

S=O Asymmetric Stretch 1320-1340

S=O Symmetric Stretch 1150-1170

Reference IR spectrum can be found at the NIST WebBook.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are used to confirm the structure of the synthesized compound.

¹H NMR (CDCl₃, 400 MHz): δ 7.20-7.40 (m, 5H, Ar-H), 6.80 (br s, 1H, NH), 2.95 (s, 3H, CH₃).

¹³C NMR (CDCl₃, 100 MHz): δ 137.5, 129.5, 125.0, 121.0, 40.5.

Reference NMR data can be found on PubChem.[3]

Visualizations
Caption: Reaction mechanism for the synthesis of N-Phenylmethanesulfonamide.

Caption: Experimental workflow for the scale-up synthesis of N-Phenylmethanesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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